2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide

• IUPAC Name: 2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C16H14ClF3N2O3S/c1-10(22-26(24,25)12-5-3-2-4-6-12)15(23)21-11-7-8-14(17)13(9-11)16(18,19)20/h2-10,22H,1H3,(H,21,23)
• InChI Key: ZXDAGHLGGWOZHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1)Cl)C(F)(F)F)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H14ClF3N2O3S
• Molecular Weight: 406.8 g/mol

Description

2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide is a synthetic organic compound characterized by the presence of a chloro-substituted trifluoromethylphenyl group and a phenylsulfonyl group attached to an alaninamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide typically involves multiple steps, starting with the preparation of key intermediates such as 4-chloro-3-(trifluoromethyl)phenyl isocyanate and phenylsulfonyl chloride. These intermediates are then reacted with alaninamide under controlled conditions to form the final product. The reaction conditions often include the use of organic solvents, catalysts, and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are designed to optimize efficiency, cost-effectiveness, and safety. Key considerations include the selection of appropriate reaction vessels, automation of reagent addition, and implementation of purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The chloro and trifluoromethyl groups can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. Reaction conditions vary depending on the desired transformation but often involve specific solvents, temperatures, and catalysts to achieve optimal results.

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory conditions.

Industry: It is utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, alteration of signal transduction, or modulation of gene expression.

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-3-(trifluoromethyl)phenyl isocyanate
• 4-Chloro-3-(trifluoromethyl)phenyl isothiocyanate
• Phenylsulfonyl chloride

Uniqueness

2-(benzenesulfonamido)-N-[4-chloro-3-(trifluoromethyl)phenyl]propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it offers a unique balance of reactivity and stability, making it valuable for various applications in research and industry.